![molecular formula C14H9FN2O2 B3214951 2-(4-Fluorophenoxy)imidazo[1,2-a]pyridine-3-carbaldehyde CAS No. 1156131-66-6](/img/structure/B3214951.png)
2-(4-Fluorophenoxy)imidazo[1,2-a]pyridine-3-carbaldehyde
Overview
Description
2-(4-Fluorophenoxy)imidazo[1,2-a]pyridine-3-carbaldehyde is a chemical compound with the CAS Number: 1156131-66-6 . It has a molecular weight of 256.24 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H9FN2O2/c15-10-4-6-11(7-5-10)19-14-12(9-18)17-8-2-1-3-13(17)16-14/h1-9H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 256.24 .Scientific Research Applications
Chemical Synthesis
“2-(4-Fluorophenoxy)imidazo[1,2-a]pyridine-3-carbaldehyde” is a valuable heterocyclic scaffold in organic synthesis . It can be directly functionalized to construct imidazo[1,2-a]pyridine derivatives .
Pharmaceutical Chemistry
This compound is also significant in pharmaceutical chemistry . It can be used as a core backbone for the development of various drugs .
Development of Covalent Inhibitors
Imidazo[1,2-a]pyridine, the core backbone of this compound, has been utilized for the development of covalent inhibitors . A series of novel KRAS G12C inhibitors have been synthesized using this compound .
Radical Reactions
Imidazo[1,2-a]pyridines, including this compound, have been used in radical reactions for direct functionalization . These reactions include transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Materials Science
This class of aromatic heterocycles, including “2-(4-Fluorophenoxy)imidazo[1,2-a]pyridine-3-carbaldehyde”, has great potential in materials science .
Technological Applications
In recent years, many promising innovations have been reported in different technological applications of this compound, such as optoelectronic devices and sensors .
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridine analogues have been recognized as potential antituberculosis agents . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Mode of Action
Imidazo[1,2-a]pyridine derivatives have been reported to exhibit their effects through covalent interactions .
Biochemical Pathways
Imidazo[1,2-a]pyridine derivatives have been reported to be involved in various radical reactions for their direct functionalization .
Result of Action
Imidazo[1,2-a]pyridine derivatives have been reported to exhibit potent anticancer activity .
Action Environment
The synthesis of imidazo[1,2-a]pyridine derivatives has been reported to involve various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .
properties
IUPAC Name |
2-(4-fluorophenoxy)imidazo[1,2-a]pyridine-3-carbaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9FN2O2/c15-10-4-6-11(7-5-10)19-14-12(9-18)17-8-2-1-3-13(17)16-14/h1-9H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOUJENOUCSXYPH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=C(N2C=C1)C=O)OC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Fluorophenoxy)imidazo[1,2-a]pyridine-3-carbaldehyde |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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